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Compound of Interest

Compound Name: mCP-BP-SFAC

Cat. No.: B12412809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting and analyzing transient

photoluminescence (TRPL) measurements of the Thermally Activated Delayed Fluorescence

(TADF) emitter, mCP-BP-SFAC. This document is intended for researchers in materials

science, chemistry, and physics, as well as professionals in drug development exploring

photodynamic therapy applications.

Introduction
mCP-BP-SFAC (2-(4,6-diphenyl-1,3,5-triazin-2-yl)-9,9-dimethyl-N,N-diphenyl-9H-fluoren-7-

amine) is a donor-acceptor type molecule that exhibits Thermally Activated Delayed

Fluorescence (TADF). This property allows for the harvesting of triplet excitons and their

conversion into light-emitting singlet excitons through reverse intersystem crossing (RISC),

leading to high internal quantum efficiencies. Transient photoluminescence spectroscopy is a

critical technique for characterizing the photophysical properties of TADF materials, providing

insights into their excited-state dynamics, including the lifetimes of prompt fluorescence and

delayed fluorescence, and the rate of the RISC process. Understanding these parameters is

crucial for the design and optimization of Organic Light-Emitting Diodes (OLEDs) and for

evaluating the potential of such molecules in biomedical applications like photosensitizers in

photodynamic therapy.
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Quantitative Data Summary
The photophysical properties of mCP-BP-SFAC are highly dependent on its environment, such

as the host matrix and concentration. Below is a summary of typical photophysical data for

mCP-BP-SFAC doped in a 4,4′-Bis(N-carbazolyl)-1,1′-biphenyl (CBP) host matrix.

Photophysical
Parameter

Symbol Value Unit

Photoluminescence

Quantum Yield
ΦPL > 80 %

Emission Peak λPL ~ 480 nm

Prompt Fluorescence

Lifetime
τp 10 - 50 ns

Delayed Fluorescence

Lifetime
τd 1 - 10 µs

Singlet-Triplet Energy

Splitting
ΔEST < 0.1 eV

Reverse Intersystem

Crossing Rate
kRISC 105 - 106 s-1

Experimental Protocol: Transient
Photoluminescence Measurement of mCP-BP-SFAC
in a CBP Host Film
This protocol outlines the steps for measuring the transient photoluminescence decay of a thin

film of mCP-BP-SFAC doped into a CBP host.

Materials and Equipment
Materials:

mCP-BP-SFAC powder
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CBP (4,4′-Bis(N-carbazolyl)-1,1′-biphenyl) powder (host material)

High-purity toluene (or other suitable organic solvent)

Quartz or glass substrates

Equipment:

Spin coater

Thermal evaporator (optional, for vacuum deposition)

Pulsed laser source (e.g., picosecond or nanosecond pulsed laser, λexc = 355 nm or 375

nm)

Optical cryostat for temperature-dependent measurements

Time-Correlated Single Photon Counting (TCSPC) system or a streak camera

Spectrometer and a fast photodetector (e.g., photomultiplier tube - PMT, or single-photon

avalanche diode - SPAD)

Data acquisition and analysis software

Sample Preparation
Solution Preparation: Prepare a solution of CBP and mCP-BP-SFAC in toluene. A typical

concentration for the host (CBP) is 10 mg/mL. The guest (mCP-BP-SFAC) concentration is

typically in the range of 1-10 wt% relative to the host.

Substrate Cleaning: Thoroughly clean the quartz or glass substrates using a sequence of

sonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates with a

stream of nitrogen gas.

Film Deposition (Spin Coating):

Place a cleaned substrate on the spin coater chuck.

Dispense the prepared solution onto the center of the substrate.
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Spin coat at a suitable speed (e.g., 2000-4000 rpm) for a defined time (e.g., 60 seconds)

to achieve a uniform thin film. The film thickness can be controlled by adjusting the

solution concentration and spin speed.

Anneal the film on a hotplate (e.g., at 80-100 °C for 10 minutes) to remove any residual

solvent.

Film Deposition (Thermal Evaporation - Optional): For higher quality and more controlled

films, co-evaporate CBP and mCP-BP-SFAC onto a substrate in a high-vacuum chamber.

The deposition rates should be monitored to achieve the desired doping concentration.

Measurement Procedure
System Setup:

Mount the prepared film in the optical cryostat. For room temperature measurements, a

simple sample holder can be used.

Align the pulsed laser to excite the sample. The excitation wavelength should be chosen to

excite the mCP-BP-SFAC (e.g., 355 nm or 375 nm). The laser fluence should be kept low

to avoid annihilation processes.

Collect the photoluminescence from the sample using appropriate optics (lenses, filters)

and direct it to the entrance slit of the spectrometer. A long-pass filter can be used to block

scattered laser light.

The output of the spectrometer is directed to the fast photodetector (for TCSPC) or the

streak camera.

Data Acquisition:

Set the data acquisition parameters. For TCSPC, this includes the time window and the

number of photon counts. For a streak camera, this includes the sweep range and gating.

Record the photoluminescence decay at the peak emission wavelength of mCP-BP-SFAC
(~480 nm).
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Acquire data for a sufficient duration to achieve a good signal-to-noise ratio, especially for

the long-lived delayed fluorescence component.

Data Analysis:

The obtained decay curve will exhibit a biexponential character, with a fast decay

component corresponding to prompt fluorescence and a slower decay component

corresponding to delayed fluorescence.

Fit the decay curve with a biexponential function: I(t) = Ap exp(-t/τp) + Ad exp(-t/τd) where

I(t) is the intensity at time t, Ap and Ad are the amplitudes of the prompt and delayed

components, and τp and τd are their respective lifetimes.

From the fitting parameters, the key photophysical rates can be estimated. The reverse

intersystem crossing rate (kRISC) can be approximated from the ratio of the delayed to

prompt fluorescence intensities and the lifetimes.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for transient photoluminescence measurements.
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Photophysical Pathways in mCP-BP-SFAC
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Caption: Key photophysical processes in a TADF molecule like mCP-BP-SFAC.

To cite this document: BenchChem. [Application Notes and Protocols for Transient
Photoluminescence Measurements of mCP-BP-SFAC]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12412809#protocols-for-transient-
photoluminescence-measurements-of-mcp-bp-sfac]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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